Cas no 1261815-83-1 (2-Bromo-4-hydroxymandelic acid)
1261815-83-1 structure
Product Name:2-Bromo-4-hydroxymandelic acid
CAS No:1261815-83-1
MF:C8H7BrO4
MW:247.042782068253
CID:6625341
Update Time:2024-01-16
2-Bromo-4-hydroxymandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-hydroxymandelic acid
- Benzeneacetic acid, 2-bromo-α,4-dihydroxy-
-
- Inchi: 1S/C8H7BrO4/c9-6-3-4(10)1-2-5(6)7(11)8(12)13/h1-3,7,10-11H,(H,12,13)
- InChI Key: QCUILTNFTLZZOM-UHFFFAOYSA-N
- SMILES: C1(C(O)C(O)=O)=CC=C(O)C=C1Br
Computed Properties
- Exact Mass: 245.953
- Monoisotopic Mass: 245.953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
Experimental Properties
- Density: 1.904±0.06 g/cm3(Predicted)
- Boiling Point: 454.0±40.0 °C(Predicted)
- pka: 3.36±0.10(Predicted)
2-Bromo-4-hydroxymandelic acid Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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